Cas no 1785432-28-1 (2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride
• CAS No: 1785432-28-1
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• CID: 6243955
• PubChem ID: 84704744
• Update Time: 2025-10-28

2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1785432-28-1
• EN300-1988515
• 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C11H13ClO2S/c12-15(13,14)8-7-10-4-1-3-9-5-2-6-11(9)10/h1,3-4H,2,5-8H2
• InChI Key： IPLDOJMKNOHZJL-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC=CC2CCCC=21)(=O)=O

Computed Properties

• Exact Mass: 244.0324785g/mol
• Monoisotopic Mass: 244.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride

Introduction to 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride (CAS No. 1785432-28-1)

2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride (CAS No. 1785432-28-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl chloride functional group and a substituted indan moiety. These properties make it an attractive candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride consists of a sulfonyl chloride group attached to an ethyl chain, which is further substituted with a 2,3-dihydroindene ring. The presence of the sulfonyl chloride group imparts electrophilic reactivity, enabling this compound to participate in a wide range of chemical reactions, such as nucleophilic substitution and coupling reactions. The indan ring, on the other hand, provides a rigid and aromatic framework that can influence the compound's biological activity and pharmacokinetic properties.

In recent years, there has been a growing interest in the use of 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride as a building block for the synthesis of novel bioactive molecules. Research has shown that compounds derived from this scaffold exhibit diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Another area where 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride has shown promise is in cancer research. A recent study published in the European Journal of Medicinal Chemistry described the synthesis and evaluation of several derivatives of this compound as potential anti-cancer agents. The results indicated that these derivatives exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The researchers attributed this activity to the ability of the compounds to induce apoptosis and inhibit cell proliferation.

Beyond its applications in medicinal chemistry, 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride has also been explored for its potential use in materials science. The unique combination of its rigid aromatic structure and reactive functional group makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound as a monomer for the preparation of polymer-based materials with enhanced mechanical strength and thermal stability.

The synthesis of 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride typically involves multi-step procedures that ensure high purity and yield. One common synthetic route involves the reaction of 4-bromoindan with an appropriate nucleophile to form the substituted indan derivative, followed by conversion to the corresponding sulfonamide and subsequent chlorination to yield the final product. This synthetic strategy allows for fine-tuning of the substituents on the indan ring, enabling the preparation of a wide range of structurally diverse derivatives.

In terms of safety and handling, it is important to note that 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride, like many sulfonyl chlorides, can be reactive and should be handled with care. Appropriate personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain stability and prevent degradation.

The future prospects for 2-(2,3-dihydro-1H-inden-4-yl)ethane-1-sulfonyl chloride are promising. Ongoing research continues to explore its potential applications in various fields, from drug discovery to materials science. As new derivatives are synthesized and characterized, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.